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Compound of Interest

Compound Name: Flavanthrinin

Cat. No.: B3027515

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flavanthrinin is a naturally occurring phenolic compound that has garnered interest for its
potential therapeutic properties. This technical guide provides a comprehensive overview of the
available scientific data on Flavanthrinin, including its chemical properties, biological activities,
and the methodologies used for its isolation and characterization. The information is presented
to support further research and development efforts in the fields of natural product chemistry
and drug discovery.

Core Data
Physicochemical Properties of Flavanthrinin
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Property Value Source
CAS Number 130827-45-1 [1][2]
Molecular Formula C15H1203 [1]
Molecular Weight 240.25 g/mol [1]
4-methoxyphenanthrene-2,7-
IUPAC Name _ [1]
diol
2,7-dihydroxy-4-
Synonyms [1]
methoxyphenanthrene

Reported Biological Activity of Flavanthrinin

Flavanthrinin has demonstrated significant antibacterial activity against various skin-
associated bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[3][4] The
following table summarizes the reported minimum inhibitory concentrations (MIC) and cytotoxic
concentrations (CC50).

Organism/Cell Line  Activity Concentration Source
Staphylococcus

MIC 0.02 - 0.78 mg/mL [3114]
aureus

Methicillin-resistant S.

MIC 0.02 - 0.78 mg/mL [31[4]
aureus (MRSA)
Staphylococcus
] o MIC 0.02 - 0.78 mg/mL [3][4]
epidermidis
Vero cells CC50 0.41 + 0.03 mg/mL [3][4]

Experimental Protocols
General Methodology for Isolation and Identification of
Flavanthrinin from Dioscorea bulbifera
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The following is a generalized protocol based on published literature for the isolation and
identification of Flavanthrinin.[3][4] Note: Specific parameters such as solvent ratios for
chromatography and detailed analytical settings may require optimization.

o Extraction:

o Air-dried and powdered bulbils of Dioscorea bulbifera are subjected to sequential solvent
extraction, typically starting with nonpolar solvents and progressing to more polar solvents
(e.g., hexane, dichloromethane, ethyl acetate, and methanol).

o The ethyl acetate extract has been reported to contain the highest concentration of
Flavanthrinin.[3][4]

e Fractionation and Purification:

[e]

The crude ethyl acetate extract is subjected to column chromatography over silica gel.

o

Elution is performed with a gradient of solvents, typically a mixture of hexane and ethyl
acetate, with increasing polarity.

o

Fractions are collected and monitored by Thin Layer Chromatography (TLC).

[¢]

Fractions showing the presence of the target compound are pooled.

[¢]

Further purification is achieved using preparative TLC with a suitable solvent system.
e Activity-Guided Identification:
o TLC-bioautography is employed to identify the fractions with antibacterial activity.

o Adeveloped TLC plate is sprayed with a bacterial suspension (e.g., S. aureus) and
incubated.

o Zones of inhibition (clear areas) on the TLC plate indicate the presence of antibacterial
compounds.

e Structure Elucidation:
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o The purified compound is subjected to spectroscopic analysis for structure determination.

o Nuclear Magnetic Resonance (NMR) spectroscopy (*H-NMR and 3C-NMR) is the primary
method used to elucidate the structure of Flavanthrinin.[3][4]

Visualizations
Experimental Workflow
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Caption: A generalized workflow for the isolation and identification of Flavanthrinin.
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Potential Antibacterial Mechanisms of Flavonoids

While the specific signaling pathways and molecular targets of Flavanthrinin have not been
elucidated, the following diagrams illustrate the general mechanisms by which flavonoids are
known to exert their antibacterial effects.[1][5][6][7] These are potential, but not confirmed,

mechanisms for Flavanthrinin.
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Caption: Potential antibacterial mechanisms of action for flavonoids.
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Caption: A potential pathway for the inhibition of bacterial cell wall synthesis by flavonoids.

Conclusion

Flavanthrinin is a promising natural product with demonstrated antibacterial activity,
particularly against clinically relevant strains like MRSA. While its physicochemical properties
are well-defined, further research is required to elucidate its specific mechanism of action and
to develop standardized, detailed protocols for its isolation and purification. The information
provided in this guide serves as a foundational resource for scientists and researchers to build
upon in their exploration of Flavanthrinin's therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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